Cas no 129872-85-1 (2-Chloro-5-ethyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one)

• Product Name: 2-Chloro-5-ethyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one
• CAS No: 129872-85-1
• MF: C₈H₈ClN₃O
• MW: 197.621620178223
• MDL: MFCD17013909
• CID: 1034248
• PubChem ID: 136254485
• Update Time: 2025-10-28

2-Chloro-5-ethyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-ethyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one
• 2-Chloro-5-ethyl-1,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one
• 2-chloro-5-ethyl-3H-pyrrolo[3,2- d]pyrimidin-4(5H)-one
• 129872-85-1
• 2-chloro-5-ethyl-1H-pyrrolo[3,2-d]pyrimidin-4-one
• AKOS016845518
• J-508817
• A888808
• 2-Chloro-5-ethyl-3,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one
• DTXSID101180921
• 2-CHLORO-5-ETHYL-3H-PYRROLO[3,2-D]PYRIMIDIN-4-ONE
• d]pyrimidin-4(5H)-one
• DB-303137
• 2-chloro-5-ethyl-3H-pyrrolo[3,2-

• MDL： MFCD17013909
• Inchi： 1S/C8H8ClN3O/c1-2-12-4-3-5-6(12)7(13)11-8(9)10-5/h3-4H,2H2,1H3,(H,10,11,13)
• InChI Key： DNRBPQVAJGNGEM-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=CN(CC)C=2C(N1)=O

Computed Properties

• Exact Mass: 197.0355896g/mol
• Monoisotopic Mass: 197.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 2-Chloro-5-ethyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one

Introduction to 2-Chloro-5-ethyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one (CAS No. 129872-85-1) and Its Emerging Applications in Chemical Biology

2-Chloro-5-ethyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one, identified by its CAS number 129872-85-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the pyrrolopyrimidine class, a scaffold that is widely recognized for its role in drug discovery and development. The presence of both chloro and ethyl substituents in its structure imparts distinct reactivity, making it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The pyrrolo[3,2-d]pyrimidinone core of this molecule is particularly noteworthy, as it is a privileged structure that has been extensively studied for its pharmacological properties. Pyrrolopyrimidines are known to exhibit a broad spectrum of biological activities, including antiviral, anticancer, and antimicrobial effects. The specific arrangement of nitrogen atoms in the 3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one framework allows for diverse functionalization, which is crucial for designing molecules with enhanced potency and selectivity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Among these, 2-chloro-5-ethyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one has emerged as a compound of interest due to its potential to interact with biological targets in unique ways. The chloro substituent at the 2-position enhances the electrophilicity of the molecule, facilitating nucleophilic substitution reactions that can be exploited in drug design. Meanwhile, the ethyl group at the 5-position introduces steric hindrance and modulates electronic properties, influencing both solubility and binding affinity.

One of the most compelling aspects of this compound is its versatility as a building block in medicinal chemistry. Researchers have leveraged its scaffold to develop derivatives with improved pharmacokinetic profiles and reduced toxicity. For instance, modifications to the chloro and ethyl substituents have led to compounds with enhanced binding affinity to specific enzymes and receptors. These derivatives are being investigated for their potential in treating various diseases, including cancer and inflammatory disorders.

The synthesis of 2-chloro-5-ethyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the formation of the pyrrole ring followed by cyclization to construct the pyrrolopyrimidine core. Subsequent functionalization steps introduce the chloro and ethyl groups at appropriate positions. Advances in catalytic processes have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields.

Recent studies have also explored the computational modeling of this compound to predict its biological behavior. Molecular docking simulations have been used to identify potential binding sites on target proteins, providing insights into how modifications might enhance therapeutic efficacy. These computational approaches complement experimental efforts by allowing researchers to screen large libraries of derivatives rapidly.

The pharmaceutical industry has taken notice of the potential of 2-chloro-5-ethyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one as a lead compound for drug development. Several companies are currently engaged in optimizing its structure through structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) strategies. The compound’s unique chemical properties make it an attractive candidate for developing small-molecule inhibitors targeting critical biological pathways.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its ability to form stable complexes with other molecules has led to investigations into its use as a ligand in catalysis or as a component in advanced materials. The versatility of its structure allows for diverse applications beyond traditional drug discovery.

The future directions for research on 2-chloro-5-ethyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one are vast and exciting. Further exploration into its derivatives could uncover novel therapeutic agents with improved efficacy and safety profiles. Additionally, green chemistry approaches are being explored to develop more environmentally friendly synthetic routes for this compound.

In conclusion,2-Chloro-5-ethyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one (CAS No. 129872-85-1) represents a significant advancement in chemical biology and medicinal chemistry. Its unique structural features and potential biological activities make it a valuable compound for ongoing research efforts aimed at developing new treatments for human diseases.